Cas no 150969-58-7 (Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, ethyl ester)

Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, ethyl ester structure
150969-58-7 structure
Product Name:Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, ethyl ester
CAS No:150969-58-7
MF:C14H18O2Si
MW:246.377025127411
CID:1326845
PubChem ID:22600505
Update Time:2025-04-20

Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, ethyl ester
    • ethyl 3-(2-trimethylsilylethynyl)benzoate
    • ethyl 3-[(trimethylsilyl)ethynyl]benzoate
    • 150969-58-7
    • MEVWYHJOGPAXDC-UHFFFAOYSA-N
    • DB-342736
    • Ethyl 3-((trimethylsilyl)ethynyl)benzoate
    • DTXSID70626791
    • ethyl 3-[(trimethylsilyl)-ethynyl]benzoate
    • SCHEMBL936599
    • Inchi: 1S/C14H18O2Si/c1-5-16-14(15)13-8-6-7-12(11-13)9-10-17(2,3)4/h6-8,11H,5H2,1-4H3
    • InChI Key: MEVWYHJOGPAXDC-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=CC=C(C(=O)OCC)C=1)(C)(C)C

Computed Properties

  • Exact Mass: 246.10764
  • Monoisotopic Mass: 246.107606347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, ethyl ester Related Literature

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